Cas no 541-05-9 (Hexamethylcyclotrisiloxane)

• Product Name: Hexamethylcyclotrisiloxane
• CAS No: 541-05-9
• MF: C₆H₁₈O₃Si₃
• MW: 222.461824893951
• MDL: MFCD00005943
• CID: 38183
• PubChem ID: 87571092
• Update Time: 2026-05-14

Hexamethylcyclotrisiloxane Chemical and Physical Properties

Names and Identifiers

• Hexamethylcyclotrisiloxane
• 2,2,4,4,6,6-Hexamethyl-1,3,5,2,4,6-trioxatrisilinane
• CH7260
• Cyclotrisiloxane, hexamethyl-
• Dimethylsiloxane cyclic trimer
• hexamethylcyclortrisiloxane
• hexamethyl-cyclotrisiloxan
• HEXAMETHYLCYCLOHEXASILOXANE
• 1,1,3,3,5,5-hexamethylcyclotrisiloxane
• cyclohexamethyltrisiloxane
• CYCLOTRISILOXANE
• cyclotrisiloxane,hexamethyl
• Hexamethylcyclotrisi
• hexamethyl-cyclotrisiloxane
• Hexamethylcyclotrisiloxane1000µg
• hexamethyltrisiloxane
• LS 8120
• SDK 10
• Cyclic (D3) permethylsiloxane
• Cyclotrisiloxane,hexamethyl- (6CI,8CI,9CI)
• C6H18O3Si3
• HTDJPCNNEPUOOQ-UHFFFAOYSA-N
• DC 246
• EPV75L8O0R
• Hexamethylcyclotrisiloxane, 98%
• Cyclotrisiloxane, 2,2,4,4,6,6-hexamethyl-
• DSSTox_CID_7185
• hexamethylcyclotrisiloxane d3
• DSSTox_RID_78339
• DSS

• MDL： MFCD00005943
• Inchi： 1S/C6H18O3Si3/c1-10(2)7-11(3,4)9-12(5,6)8-10/h1-6H3
• InChI Key： HTDJPCNNEPUOOQ-UHFFFAOYSA-N
• SMILES： [Si]1(C([H])([H])[H])(C([H])([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])O1
• BRN： 1766829

Computed Properties

• Exact Mass: 222.05600
• Monoisotopic Mass: 222.056374
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: White crystals
• Density: 1.02
• Melting Point: 50-64 °C (lit.)
• Boiling Point: 134 °C(lit.)
• Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
• Refractive Index: 1.417
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• Water Partition Coefficient: May decompose OSE
• Stability/Shelf Life: Stable, but moisture sensitive. Incompatible with strong oxidizing agents. Highly flammable.
• PSA: 27.69000
• LogP: 2.15520
• Sensitiveness: Moisture Sensitive
• FEMA: 3484
• Solubility: Insoluble in water

Hexamethylcyclotrisiloxane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H228
• Warning Statement： P210
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S26
• RTECS：GZ4705000
• Hazardous Material Identification：
• Safety Term：4.1
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Hazard Level：4.1
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents